Cas no 2368221-32-1 ((5-(morpholino-d8)pyridin-3-yl-2,4,6-d3)boronic acid)

(5-(morpholino-d8)pyridin-3-yl-2,4,6-d3)boronic acid structure
2368221-32-1 structure
Product Name:(5-(morpholino-d8)pyridin-3-yl-2,4,6-d3)boronic acid
CAS No:2368221-32-1
MF:C9H13BN2O3
MW:219.08990073204
CID:6831273
PubChem ID:172400077
Update Time:2025-03-01

(5-(morpholino-d8)pyridin-3-yl-2,4,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-(morpholino-d8)pyridin-3-yl-2,4,6-d3)boronic acid
    • CS-18992
    • 2368221-32-1
    • Inchi: 1S/C9H13BN2O3/c13-10(14)8-5-9(7-11-6-8)12-1-3-15-4-2-12/h5-7,13-14H,1-4H2/i1D2,2D2,3D2,4D2,5D,6D,7D
    • InChI Key: HRCZUJKYYSOZQT-PDOVJVQGSA-N
    • SMILES: O1C([2H])([2H])C([2H])([2H])N(C2C([2H])=NC([2H])=C(B(O)O)C=2[2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

  • Exact Mass: 219.1709667Da
  • Monoisotopic Mass: 219.1709667Da
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų

(5-(morpholino-d8)pyridin-3-yl-2,4,6-d3)boronic acid Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.